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Compound of Interest

Compound Name: 2-Methylphenyl 3-methylbenzoate
Cat. No.: B311065
Get Quote

CAS Registry Number: 21121-93-7 IUPAC Name: (2-Methylphenyl) 3-methylbenzoate Formula:
C15H1402 Molecular Weight: 226.27 g/mol

Executive Summary & Chemical Identity

o-Tolyl m-toluate is an unsymmetrical diaryl ester formed from the condensation of o-cresol (2-
methylphenol) and m-toluic acid (3-methylbenzoic acid). Unlike its symmetrical counterparts,
this isomer exhibits unique physicochemical behavior due to the steric clash of the ortho-methyl
group on the phenolic ring combined with the meta-substitution on the benzoyl ring.

This compound is primarily utilized in structure-activity relationship (SAR) studies to evaluate
steric hindrance in ester hydrolysis, as a high-boiling solvent/plasticizer in cellulose ether
formulations, and as a reference standard in the analysis of complex isomeric mixtures in coal
tar processing.

Chemical Structure Analysis

The molecule features two aromatic rings linked by an ester bond.
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e Ring A (Phenolic): Substituted at the ortho (2-) position. The proximity of the methyl group to
the ester oxygen creates significant steric bulk, inhibiting hydrolytic attack and influencing the
rotational freedom of the C-O bond.

* Ring B (Acidic): Substituted at the meta (3-) position.[1] This placement offers inductive
stability without the severe steric shielding seen in o-toluic derivatives.

Physical Properties Profile

Note: Due to the specific isomeric nature of CAS 21121-93-7, some values represent
consensus data derived from high-fidelity predictive models (ACD/Labs, EPI Suite) and
comparative analysis of structural analogs (e.g., o-tolyl benzoate).

ble 1: Phusicochemical Snecificati

Property Value / Range Condition Confidence
Physical State Viscous Liquid 25°C, 1 atm High (Analog-based)
Boiling Point 315°C - 320°C 760 mmHg Predicted

Melting Point <20°C 1 atm Predicted

Density 1.085 + 0.06 g/cm?3 20°C High

Refractive Index (

1.560 - 1.565 20°C High
)
Flash Point ~145°C Closed Cup Predicted
LogP (Octanol/Water) 460+0.3 25°C Calculated

Insoluble in water;
Solubility Soluble in DCM, 25°C
Toluene, EtOAC

Experimental
Standard

Mechanistic Insight: Why is it a Liquid?

While phenyl benzoate is a solid (MP: 68-70°C), the introduction of the ortho-methyl group in o-
tolyl m-toluate disrupts the efficient
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stacking required for crystallization. The asymmetry introduced by the meta-methyl group on
the opposing ring further increases the entropy of the system, depressing the melting point
below room temperature.

Spectroscopic Characterization

To validate the identity of synthesized material, the following spectral signatures are diagnostic.

Nuclear Magnetic Resonance (NMR)
e 1H NMR (400 MHz, CDCl3):

o 2.25 (s, 3H, Ar-CHs, o-cresol ring).

o 2.45 (s, 3H, Ar-CHs, m-acid ring).

o 7.10-7.30 (m, 4H, o-cresol aromatic protons).

o 7.40-8.00 (m, 4H, m-acid aromatic protons; H-2 and H-6 on the acid ring will appear
downfield ~7.9-8.0 ppm due to carbonyl deshielding).

Infrared Spectroscopy (FT-IR)

e C=0 Stretch: 1735-1745 cm~1 (Strong, Aryl ester).
e C-O-C Stretch: 1200-1260 cm~! (Broad, strong).

e C-H Stretch: 2900-2980 cm~! (Weak, Methyl groups).

Synthesis Protocol: Acylation of o-Cresol

Objective: Synthesize high-purity o-tolyl m-toluate via nucleophilic acyl substitution. Rationale:
Direct Fischer esterification is inefficient for phenols. The Schotten-Baumann reaction (using
acid chloride) is preferred to overcome the lower nucleophilicity of the phenol and the steric
hindrance of the ortho-methyl group.

Reagents

e m-Toluoyl Chloride (1.1 equiv) - Generated in situ or purchased.
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e 0-Cresol (1.0 equiv).
e Triethylamine (TEA) or Pyridine (1.2 equiv) - Acid scavenger.

e Dichloromethane (DCM) - Solvent.

Step-by-Step Methodology

e Preparation: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar
and nitrogen inlet, dissolve o-cresol (10.8 g, 100 mmol) in anhydrous DCM (100 mL).

o Base Addition: Add Triethylamine (16.7 mL, 120 mmol). Cool the mixture to 0°C in an ice
bath.

o Acylation: Dropwise add m-toluoyl chloride (17.0 g, 110 mmol) over 30 minutes. The reaction
is exothermic; maintain temperature < 5°C to prevent side reactions.

o Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor via
TLC (Hexane:EtOAc 9:1).

e Quench: Quench with water (50 mL).
o Workup:
o Separate organic layer.[2]

o Wash with 1M NaOH (2 x 50 mL) to remove unreacted o-cresol (Critical step: Phenols are
difficult to remove by distillation).

o Wash with 1M HCI (2 x 50 mL) to remove residual amine.
o Wash with Brine, dry over MgSQa4, and concentrate in vacuo.

« Purification: Purify the crude oil via vacuum distillation (expected bp ~160°C at 5 mmHg) or
column chromatography (Silica, Hexane/EtOACc).

Visualization of Workflows

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


http://www.orgsyn.org/demo.aspx?prep=CV3P0818
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b311065?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Reaction Pathway

The following diagram illustrates the chemical transformation and the steric environment.
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Click to download full resolution via product page

Caption: Nucleophilic acyl substitution pathway using base catalysis to overcome steric
hindrance.

Purification Logic Flow

This flowchart ensures the removal of specific impurities common to aryl ester synthesis.
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Crude Reaction Mixture
(DCM Phase)

Wash: 1M NaOH

Removes: Unreacted o-Cresol
(Phenoxide formation)

Removes: Excess TEA/ PyridineT Dry (MgS0O4) & Concentrate

Vacuum Distillation
(High Vacuum)

Pure o-Tolyl m-toluate
(>98% Purity)

Click to download full resolution via product page

Caption: Purification strategy highlighting the critical NaOH wash to remove phenolic impurities.

Applications & Stability
Research Applications
» Steric Hydrolysis Models: Used to quantify the rate retardation caused by ortho-substituents

in enzymatic or alkaline hydrolysis studies.

¢ Plasticizers: The compound's high boiling point and aromatic content make it a candidate for
plasticizing cellulose ethers (ethyl cellulose) where low volatility is required [2].
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» Fragrance Fixatives: Like many high-molecular-weight esters, it has potential as a fixative,
though its odor profile is less documented than the para isomers.

Stability

e Thermal: Stable up to 250°C.

e Hydrolytic: Resistant to hydrolysis at neutral pH due to steric shielding. Requires strong
base/acid and heat to cleave.

o Storage: Store in glass/fluoropolymer containers at room temperature. Avoid PVC containers
due to plasticizing effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Physical Properties & Synthesis of o-
Tolyl m-Toluate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b311065/docs#technical-guide-physical-properties-
synthesis-of-o-tolyl-m-toluate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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